Cas no 62614-97-5 (Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-)

Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro- structure
62614-97-5 structure
Product Name:Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
CAS No:62614-97-5
MF:C30H51N
MW:425.732649087906
CID:438162
PubChem ID:71384623
Update Time:2025-04-19

Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

    • Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
    • 6-heptadecyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
    • DTXSID90806876
    • 62614-97-5
    • Inchi: 1S/C30H51N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24-29-27-22-18-17-21-26(27)28-23-19-20-25-30(28)31-29/h2-25H2,1H3
    • InChI Key: AUJWVCMMPBRSTC-UHFFFAOYSA-N
    • SMILES: N1C(CCCCCCCCCCCCCCCCC)=C2CCCCC2=C2C=1CCCC2

Computed Properties

  • Exact Mass: 425.40243
  • Monoisotopic Mass: 425.402150631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 16
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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